Cas no 1804572-11-9 (4-Cyano-3,6-dimethoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3,6-dimethoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804572-11-9
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4911431
• Update Time: 2025-10-18

4-Cyano-3,6-dimethoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,6-dimethoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O3/c1-15-6-3-5(4-13)7(16-2)8(14-6)17-9(10,11)12/h3H,1-2H3
• InChI Key： DJXOCROWDGIEIR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)C=C(N=1)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4

Additional information on 4-Cyano-3,6-dimethoxy-2-(trifluoromethoxy)pyridine

4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine, also known by its CAS number CAS No. 1804572-11-9, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential therapeutic applications. The molecule is characterized by a pyridine ring substituted with a cyano group at position 4, methoxy groups at positions 3 and 6, and a trifluoromethoxy group at position 2. These substituents confer the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations.

The synthesis of 4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to assemble the molecule from simpler precursors. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic approaches.

The structural uniqueness of this compound has led to its exploration in various biological systems. Studies have demonstrated that 4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine exhibits potent bioactivity against several disease models, including cancer and inflammation. The cyano group at position 4 plays a critical role in modulating the compound's electronic properties, while the methoxy groups at positions 3 and 6 contribute to its solubility and pharmacokinetic profile. The trifluoromethoxy group at position 2 introduces fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties.

Recent research has focused on understanding the molecular mechanisms underlying the bioactivity of this compound. For example, studies have shown that it acts as a selective inhibitor of certain kinases involved in cellular signaling pathways. This selectivity is attributed to the precise spatial arrangement of substituents on the pyridine ring, which allows for optimal interaction with target proteins. Additionally, computational modeling has been employed to predict the binding affinities of this compound to various receptors, providing insights into its potential therapeutic applications.

In terms of applications, 4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine has shown promise in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable lead compound for developing novel therapeutics. Furthermore, its structural versatility allows for further chemical modifications to optimize its pharmacokinetic properties and reduce potential side effects.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational sciences, researchers have been able to unlock the full potential of CAS No. 1804572-11-9. Future studies are expected to focus on advancing its preclinical development and exploring its safety profile in animal models.

In conclusion, 4-Cyano-3,6-Dimethoxy-2-(Trifluoromethoxy)Pyridine, or CAS No. 1804572-11-9, represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs.